Cas no 58484-46-1 (1,4,7,10,13,16-Hexaoxacyclononadecane-17,19-dione)

• Product Name: 1,4,7,10,13,16-Hexaoxacyclononadecane-17,19-dione
• CAS No: 58484-46-1
• MF: C₁₃H₂₂O₈
• MW: 306.308985233307
• CID: 341915
• PubChem ID: 11573090
• Update Time: 2025-04-19

1,4,7,10,13,16-Hexaoxacyclononadecane-17,19-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaoxacyclononadecane-17,19-dione
• SCHEMBL8618178
• DTXSID60468809
• 58484-46-1

• Inchi： 1S/C13H22O8/c14-12-11-13(15)21-10-8-19-6-4-17-2-1-16-3-5-18-7-9-20-12/h1-11H2
• InChI Key： HFJSMWWDDQLBCG-UHFFFAOYSA-N
• SMILES： O1CCOCCOC(CC(=O)OCCOCCOCC1)=O

Computed Properties

• Exact Mass: 306.13146
• Monoisotopic Mass: 306.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.52